N,N-diallyl-2-[1-(4-methylbenzyl)-3-oxo-2-piperazinyl]acetamide

• IUPAC Name: 2-[1-[(4-methylphenyl)methyl]-3-oxopiperazin-2-yl]-N,N-bis(prop-2-enyl)acetamide
• InChI: InChI=1S/C20H27N3O2/c1-4-11-22(12-5-2)19(24)14-18-20(25)21-10-13-23(18)15-17-8-6-16(3)7-9-17/h4-9,18H,1-2,10-15H2,3H3,(H,21,25)
• InChI Key: UKKKZNGTSJQSTN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2CCNC(=O)C2CC(=O)N(CC=C)CC=C
• Molecular Formula: C20H27N3O2
• Molecular Weight: 341.4 g/mol

Description

N,N-diallyl-2-[1-(4-methylbenzyl)-3-oxo-2-piperazinyl]acetamide is a synthetic compound that belongs to the class of piperazine derivatives. This compound has gained significant attention in scientific research due to its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry.

Scientific Research Applications

N,N-diallyl-2-[1-(4-methylbenzyl)-3-oxo-2-piperazinyl]acetamide has been extensively studied for its potential applications in medicinal chemistry and pharmacology. It has been reported to exhibit various biological activities, including antitumor, antimicrobial, and antiviral activities. In addition, this compound has been investigated for its potential use as a drug delivery system and as a molecular probe for studying various biological processes.

Mechanism of Action

The mechanism of action of N,N-diallyl-2-[1-(4-methylbenzyl)-3-oxo-2-piperazinyl]acetamide is not fully understood. However, it has been reported to interact with various molecular targets, including enzymes and receptors. For example, it has been shown to inhibit the activity of DNA topoisomerase II, an enzyme that is involved in DNA replication and transcription. In addition, it has been reported to bind to the sigma-1 receptor, a protein that is involved in various physiological processes, including pain perception and neuroprotection.
Biochemical and Physiological Effects:
N,N-diallyl-2-[1-(4-methylbenzyl)-3-oxo-2-piperazinyl]acetamide has been reported to exhibit various biochemical and physiological effects. For example, it has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of bacteria and fungi, and reduce the replication of viruses. In addition, it has been reported to exhibit analgesic (pain-relieving) and anti-inflammatory effects in animal models.

Advantages and Limitations for Lab Experiments

N,N-diallyl-2-[1-(4-methylbenzyl)-3-oxo-2-piperazinyl]acetamide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in the laboratory using the reported synthesis method. In addition, it exhibits various biological activities, making it a useful tool for studying various biological processes. However, there are also some limitations associated with this compound. For example, its mechanism of action is not fully understood, and its potential toxicity and side effects have not been thoroughly investigated.

Future Directions

There are several future directions for the scientific research of N,N-diallyl-2-[1-(4-methylbenzyl)-3-oxo-2-piperazinyl]acetamide. One potential direction is to investigate its potential use as a drug delivery system for various therapeutic agents. Another direction is to study its potential use as a molecular probe for studying various biological processes, such as protein-protein interactions and signal transduction pathways. Additionally, further studies are needed to fully understand its mechanism of action and potential toxicity and side effects.

Synthesis Methods

The synthesis of N,N-diallyl-2-[1-(4-methylbenzyl)-3-oxo-2-piperazinyl]acetamide involves the reaction of 2-chloro-N-(4-methylbenzyl)piperazine with allylamine in the presence of a base such as potassium carbonate. The resulting product is then reacted with acetic anhydride to obtain N,N-diallyl-2-[1-(4-methylbenzyl)-3-oxo-2-piperazinyl]acetamide. This synthesis method has been reported in the literature and has been used in various scientific research studies.